2-(4-Fluorophenyl)-1-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)-1-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C17H14FN3O3/c18-13-5-3-11(4-6-13)8-15(22)21-9-12(10-21)17-19-16(20-24-17)14-2-1-7-23-14/h1-7,12H,8-10H2
• InChI Key: DFCXXPIYHTVPDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=CC=C(C=C2)F)C3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C17H14FN3O3
• Molecular Weight: 327.31 g/mol

Description

2-(4-Fluorophenyl)-1-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H14FN3O3 and its molecular weight is 327.315. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have synthesized and characterized a series of novel derivatives of 1, 3, 4-oxadiazole compounds, including derivatives similar to the specified compound. These derivatives have been evaluated for cytotoxic effects on various human carcinoma cell lines, demonstrating their potential application in cancer research and treatment (Adimule et al., 2014).

Antimicrobial Activity

Novel series of 1-[5-(furan-2-yl)-4,5-dihydro-3-(4-morpholinophenyl)pyrazol-1-yl]ethanone compounds, which share structural similarities with the specified compound, have been synthesized and tested for their antimicrobial susceptibility. This research indicates the potential of these compounds in treating infections caused by various bacteria, including Staphylococcus aureus and Escherichia coli (Khumar et al., 2018).

Antitumor Activity

Researchers have also explored the antitumor activity of azetidin-2-ones based on a similar core structure. These compounds show potential as antimitotic agents, opening avenues for developing new cancer treatments (Twamley et al., 2020).

Synthesis and Molecular Properties Prediction

A series of 1-(2-(5-nitrofuran-2-yl)-5-(aryl)-1,3,4-oxadiazol-3-(2H)-yl) ethanone compounds were synthesized and characterized. Their antimicrobial activity against Staphylococcus aureus and the potential to be new drug candidates was assessed based on Lipinski's Rule of Five and other molecular properties, indicating their pharmaceutical applications (Oliveira et al., 2012).

Role in Crystal Packing

The crystal packing of derivatives containing the 1,2,4-oxadiazole moiety, closely related to the specified compound, has been examined to understand the functional role of non-covalent interactions in their supramolecular architectures. The analysis highlighted the role of lone pair-π interaction and halogen bonding in stabilizing the molecular structures, which is crucial for the development of new materials and drugs (Sharma et al., 2019).